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Compound of Interest

Compound Name: H-DL-Glu(Ome)-OMe.HCl

Cat. No.: B079792 Get Quote

Essential Safety and Handling Guide for H-DL-
Glu(Ome)-OMe.HCl
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of H-
DL-Glu(Ome)-OMe.HCl (CAS RN: 13515-99-6). Adherence to these procedures is essential

for ensuring personal safety and maintaining a secure laboratory environment.

Hazard Assessment
According to the Safety Data Sheet (SDS) provided by TCI Chemicals, H-DL-Glu(Ome)-
OMe.HCl is not classified as a hazardous substance or mixture under REGULATION (EC) No

1272/2008.[1] However, it is recommended to handle the substance with care, avoiding contact

with skin, eyes, and clothing.[1]

Physical and Chemical Properties:
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Property Value

Appearance White to off-white powder[2][3]

Molecular Formula C₇H₁₄ClNO₄[4]

Molecular Weight 211.64 g/mol [2][4]

Melting Point 150-154 °C[2]

Solubility

Soluble in DMF (15 mg/ml), DMSO (10 mg/ml),

Ethanol (5 mg/ml), and PBS (pH 7.2) (10

mg/ml).[5]

Storage

Store in a cool, shaded, and dry area in a tightly

closed container, protected from moisture.[1] It

is recommended to store at 0-8°C.[2]

Personal Protective Equipment (PPE)
While not classified as hazardous, the use of appropriate PPE is a standard and crucial

laboratory practice to minimize exposure and ensure safety.

Recommended PPE for Handling H-DL-Glu(Ome)-OMe.HCl:
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PPE Category Item
Specifications and
Rationale

Eye and Face Protection
Safety glasses or chemical

safety goggles

To protect eyes from any

airborne particles or accidental

splashes.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene)

To prevent skin contact.

Gloves should be powder-free

to avoid contamination of the

work area.[6]

Body Protection Laboratory coat
To protect skin and personal

clothing from contamination.

Respiratory Protection

Not generally required under

normal use with adequate

ventilation.

A NIOSH-approved respirator

(e.g., N95) may be considered

if handling large quantities or if

there is a potential for

significant dust generation.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling H-DL-Glu(Ome)-OMe.HCl is essential to minimize the risk

of exposure and contamination.

Pre-Handling Checklist:

Ventilation: Ensure the work area, preferably a chemical fume hood or an area with local

exhaust ventilation, is operational.[1]

Emergency Equipment: Confirm the location and functionality of the nearest safety shower

and eyewash station.

Spill Kit: Have a chemical spill kit suitable for powdered materials readily accessible.

Review SDS: Familiarize yourself with the Safety Data Sheet for H-DL-Glu(Ome)-OMe.HCl.

Handling Workflow:
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Preparation

Handling

Post-Handling

Don Appropriate PPE

Verify Fume Hood/Ventilation is On

Weigh Compound in Fume Hood

Carefully Transfer to Reaction Vessel

Prepare Solution by Slowly Adding Solid to Solvent

Clean Work Area and Equipment

Properly Dispose of Contaminated Materials

Remove PPE

Wash Hands Thoroughly
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Waste Collection

Temporary Storage

Final Disposal

Collect Unused Compound and Contaminated Disposables

Place in a Clearly Labeled, Sealed Waste Container

Store Waste Container in a Designated, Secure Area

Arrange for Pickup by a Licensed Professional Waste Disposal Service

Maintain Disposal Records

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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